Cas no 113985-43-6 (Pyridine,2-(3-methoxy-1-propyn-1-yl)-)

• Product Name: Pyridine,2-(3-methoxy-1-propyn-1-yl)-
• CAS No: 113985-43-6
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 130360
• PubChem ID: 13864846
• Update Time: 2025-04-19

Pyridine,2-(3-methoxy-1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(3-methoxy-1-propyn-1-yl)-
• Pyridine, 2-(3-methoxy-1-propynyl)- (9CI)
• 2-(3-methoxy-1-propynyl)pyridine
• 113985-43-6
• 2-(3-methoxyprop-1-ynyl)pyridine
• AKOS027395379
• F2167-5650
• 2-(3-METHOXYPROP-1-YN-1-YL)PYRIDINE
• SCHEMBL4032342
• YWNTZNVGBXOIEQ-UHFFFAOYSA-N

• Inchi： 1S/C9H9NO/c1-11-8-4-6-9-5-2-3-7-10-9/h2-3,5,7H,8H2,1H3
• InChI Key： YWNTZNVGBXOIEQ-UHFFFAOYSA-N
• SMILES： O(C)CC#CC1C=CC=CN=1

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12